Cas no 2098042-28-3 (2-(1-ethyl-3-phenyl-1H-pyrazol-5-yl)acetonitrile)

• Product Name: 2-(1-ethyl-3-phenyl-1H-pyrazol-5-yl)acetonitrile
• CAS No: 2098042-28-3
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 5724838
• PubChem ID: 121211362
• Update Time: 2025-06-28

2-(1-ethyl-3-phenyl-1H-pyrazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-3-phenyl-1H-pyrazol-5-yl)acetonitrile
• 2098042-28-3
• AKOS026721477
• 2-(2-ethyl-5-phenylpyrazol-3-yl)acetonitrile
• F2198-1369
• starbld0039535
• 1H-Pyrazole-5-acetonitrile, 1-ethyl-3-phenyl-

• Inchi： 1S/C13H13N3/c1-2-16-12(8-9-14)10-13(15-16)11-6-4-3-5-7-11/h3-7,10H,2,8H2,1H3
• InChI Key： QROHOGFSHQOWEZ-UHFFFAOYSA-N
• SMILES： N1(CC)C(CC#N)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 211.110947427g/mol
• Monoisotopic Mass: 211.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 382.7±27.0 °C(Predicted)
• pka: 1.00±0.10(Predicted)

Additional information on 2-(1-ethyl-3-phenyl-1H-pyrazol-5-yl)acetonitrile

2-(1-Ethyl-3-phenyl-1H-pyrazol-5-yl)acetonitrile: A Comprehensive Overview

The compound 2-(1-Ethyl-3-phenyl-1H-pyrazol-5-yl)acetonitrile, identified by the CAS number 2098042-28-3, is a significant molecule in the field of organic chemistry, particularly within heterocyclic compounds and nitriles. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of pyrazole derivatives, such as this compound, in medicinal chemistry. The presence of the pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, contributes to its versatility in forming hydrogen bonds and participating in π-interactions, which are crucial for bioactivity. The ethyl and phenyl substituents further enhance its chemical diversity, making it a valuable building block for synthesizing more complex molecules.

One of the most promising areas of research involving this compound is its role in drug design. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The acetonitrile group attached to the pyrazole ring has been shown to improve solubility and pharmacokinetic properties, which are essential for drug efficacy.

In addition to its pharmaceutical applications, this compound has also been investigated for its use in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been documented in recent studies, where it demonstrated significant activity against model pest species without adverse effects on non-target organisms.

From a synthetic perspective, the preparation of 2-(1-Ethyl-3-phenyl-1H-pyrazol-5-yl)acetonitrile involves a multi-step process that combines nucleophilic substitution and cyclization reactions. The optimization of these steps has been a focus of recent research efforts, with advancements in catalyst selection and reaction conditions leading to higher yields and improved purity.

The compound's structural features also make it an interesting candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensor technologies. Furthermore, its electronic properties suggest potential applications in organic electronics and optoelectronics.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. This makes it a safer alternative to other chemicals used in similar applications, aligning with current trends toward greener chemistry practices.

Looking ahead, the continued exploration of 2-(1-Ethyl-3-phenyl-1H-pyrazol-5-yl)acetonitrile's properties is expected to yield further insights into its utility across diverse fields. Its role as a versatile intermediate in organic synthesis positions it as a key player in advancing both academic research and industrial applications.